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Compound of Interest

Compound Name: Aminoethoxyethanol

Cat. No.: B8391809 Get Quote

Note to the Reader: As of the latest available data, the use of Aminoethoxyethanol (AEE),

also known as 2-(2-Aminoethoxy)ethanol or Diglycolamine (DGA), for the selective recovery of

aromatics (such as benzene, toluene, and xylene) from refinery streams is not a widely

documented or established industrial process. Publicly available research, patents, and

technical literature predominantly focus on other solvents for this application. Therefore, the

following application notes and protocols are based on the general principles of liquid-liquid

extraction for aromatic recovery and provide a framework for how such a process might be

evaluated, drawing parallels with established methods. The quantitative data and specific

experimental protocols for AEE are not available and would require experimental

determination.

Introduction to Aromatic Recovery
Aromatic hydrocarbons are crucial building blocks for the petrochemical industry. Recovering

high-purity aromatics from refinery streams like catalytic reformate or pyrolysis gasoline is a

critical separation process. The primary method employed is liquid-liquid extraction, where a

solvent with a high affinity for aromatics is used to selectively separate them from non-aromatic

components (paraffins and naphthenes).

Key Principles of Solvent Selection:

Selectivity: The ability of the solvent to preferentially dissolve aromatics over non-aromatics.

Solubility: High solubility for aromatics to minimize the required solvent circulation rate.
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Boiling Point: A boiling point significantly different from the extracted aromatics to facilitate

solvent recovery by distillation.

Density: A sufficient density difference between the solvent and hydrocarbon phases for

efficient phase separation.

Stability: Thermal and chemical stability under process conditions.

Corrosivity: Low corrosivity to minimize equipment costs.

Toxicity and Environmental Impact: Low toxicity and environmental footprint.

Potential Application of Aminoethoxyethanol (AEE) -
A Theoretical Overview
Aminoethoxyethanol possesses properties that could theoretically make it a candidate for

aromatic extraction. Its polar nature, due to the amine and hydroxyl functional groups, suggests

a potential for selective interaction with the electron-rich aromatic rings. However, its miscibility

with water and some hydrocarbons would need to be carefully considered and likely modified,

for instance, by using it in a mixture with other solvents or water.

Physical and Chemical Properties of
Aminoethoxyethanol
A summary of the key physical properties of Aminoethoxyethanol is presented below.
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Property Value Reference

Molecular Formula C4H11NO2 [1]

CAS Number 929-06-6 [1]

Molecular Weight 105.14 g/mol [1]

Boiling Point 223 °C [1]

Melting Point -13 °C [1]

Specific Gravity 1.06 at 20 °C [1]

Solubility
Completely miscible in water

and alcohols
[1]

Experimental Protocol: Evaluating a Novel Solvent
for Aromatic Extraction (A General Guideline)
The following protocol outlines the general steps required to evaluate a new solvent, such as

Aminoethoxyethanol, for its effectiveness in selective aromatic recovery.

Materials and Equipment
Feedstock: A representative refinery stream (e.g., catalytic reformate) with a known

composition of aromatics and non-aromatics.

Solvent: High-purity Aminoethoxyethanol.

Analytical Equipment: Gas chromatograph (GC) for compositional analysis.

Laboratory Glassware: Jacketed glass extraction vessel, separatory funnels, distillation

apparatus.

Temperature Control: Circulating water bath.

Agitation: Magnetic stirrer or mechanical agitator.

Experimental Workflow
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The logical flow of an experimental evaluation for a new aromatic extraction solvent is depicted

below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Selective Recovery
of Aromatics from Refinery Streams]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8391809#using-aminoethoxyethanol-for-selective-
recovery-of-aromatics-from-refinery-streams]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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